Cas no 23767-52-4 (N-benzyl-5-phenyl-1,3,4-oxadiazol-2-amine)

• Product name: N-benzyl-5-phenyl-1,3,4-oxadiazol-2-amine
• CAS No: 23767-52-4
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 3917397
• PubChem ID: 11299717

N-benzyl-5-phenyl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-phenyl-N-(phenylmethyl)-
• N-benzyl-5-phenyl-1,3,4-oxadiazol-2-amine
• SCHEMBL16157018
• BRD-K80792099-001-01-0
• AKOS027559519
• BDBM50301883
• 1,3,4-Oxadiazole, 5-phenyl-2-phenylmethylamino-
• EN300-18490328
• 23767-52-4
• Z1632889626
• CHEMBL568745

• Inchi： InChI=1S/C15H13N3O/c1-3-7-12(8-4-1)11-16-15-18-17-14(19-15)13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)
• InChI Key： ZFLFGTKQNJKOFK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 251.105862047Da
• Monoisotopic Mass: 251.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines